4-Oxoniocarbonylbenzoate

• CAS No.: 100-21-0
• Product Name: 4-Oxoniocarbonylbenzoate
• Molecular Formula: C8H6O4; C6H4(COOH)2; C8H6O4
• Molecular Weight: 166.13 g/mol
• IUPAC Name: hydron;terephthalate
• Standard InChI: InChI=1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
• Standard InChIKey: KKEYFWRCBNTPAC-UHFFFAOYSA-N
• Impurities: TECHNICAL GRADE: MAXIMUM MOISTURE CONTENT 0.5 WT%; POLYMER GRADE SPECIFICATIONS: ASH, 15 PPM (MAX); TOTAL SIGNIFICANT METALS (MOLYBDINUM, CHROMIUM, NICKEL, COBALT, IRON, TIN, MAGNESIUM) 10 PPM (MAX); 4-FORMYLBENZOIC ACID, 25 PPM (MAX); MOISTURE, 0.5% (MAX)
• SMILES: [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-]
• Canonical SMILES: [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-]
• Boiling Point: greater than 572 °F at 760 mm Hg (sublimes without melting) (NTP, 1992); >572°F (sublimes)
• Colorform: Needles; White crystals or powde
• Density: 1.51 (NTP, 1992); Specific gravity = 1.522 at 25 °C; Relative density (water = 1): 1.51; 1.51
• Flash Point: 500 °F (260 °C) (Open cup); 260 °C
• Melting Point: Sublimes (NTP, 1992); 427 °C (sealed tube); >300°C; sublimes
• Physical Description: Terephthalic acid is a white powder. (NTP, 1992); DryPowder; PelletsLargeCrystals; Solid; WHITE CRYSTALLINE POWDER.; White powde
• Description: Terephthalic acid, also known as terephthalate or TPA, belongs to the class of organic compounds known as p-phthalic acid and derivatives. P-phthalic acid and derivatives are compounds containing a benzene ring bearing a carboxylic acid group at ring carbon atoms 1 and 4. Terephthalic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Terephthalic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Terephthalic acid is also a parent compound for other transformation products, including but not limited to, 4-[(2-hydroxyethoxy)carbonyl]benzoic acid, 4-carbamoylbenzoic acid, and tamibarotene.
• Solubility: Insoluble (NTP, 1992); 9.03e-05 M; Insoluble in chloroform, ether, acetic acid; slightly soluble in alcohol; soluble in alkalies; Solubilities at 25 °C (g/100 g solvent): water = 0.0017, glacial acetic acid = 0.013, methanol = 0.1, dimethylformamide = 6.7, dimethyl sulfoxide = 19.0; In water, 15 mg/L at 20 °C; 0.015 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 0.28
• Synonyms: 1,4-Benzenedicarboxylic Acid; 1,4-Dicarboxybenzene; 4-Carboxybenzoic Acid; Amoco TA 33; NSC 36973; QTA; S-LOP; TA 33LP; TPA; WR 16262; p-Benzenedicarboxylic Acid; p-Carboxybenzoic Acid; p-Dicarboxybenzene; p-Phthalic Acid; USP Ecamsule Related Compou
• Vapor Pressure: 9.20e-06 mmHg; 6X10-11 mm Hg at 25 °C /Antoine extrapolation from higher temperatures/; Vapor pressure, Pa at 20 °C:
• PubChem Compound: 22416364
• Last Modified: Nov 11 2021